![molecular formula C14H9ClF3N3O2 B3041253 N'-[(6-chloropyridin-3-yl)carbonyl]-4-(trifluoromethyl)benzohydrazide CAS No. 263563-39-9](/img/structure/B3041253.png)
N'-[(6-chloropyridin-3-yl)carbonyl]-4-(trifluoromethyl)benzohydrazide
Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C14H9ClF3N3O2 . It has a molecular weight of 343.69 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 343.69 . Other physical and chemical properties such as melting point, boiling point, and density can be found on various chemical databases .Scientific Research Applications
Nonlinear Optical Material
This compound has been synthesized and studied for its potential as a nonlinear optical (NLO) material . Nonlinear optical materials play a vital role in photonics and optoelectronics fields . The compound was found to exhibit significant two-photon absorption, nonlinear refraction, and optical limiting under the continuous wave regime . This suggests that it could be a potential NLO material for frequency generator, optical limiters, and optical switching applications .
Anti-tubercular Agent
The compound has been evaluated for its anti-tubercular activity against Mycobacterium tuberculosis H37Ra . Pyrazinamide, an important first-line drug used in shortening TB therapy, has a similar structure to this compound . The results indicate that the compound is non-toxic to human cells and could be a potential candidate for further development as an anti-tubercular agent .
Optoelectronic Applications
The compound has been investigated for its potential in optoelectronic applications . Optoelectronics is a field that deals with devices that convert electrical signals into photon signals and vice versa . The compound’s optical transparency at the cut-off wavelength of 355 nm was determined by UV–Vis–NIR spectroscopy , suggesting its potential use in optoelectronic devices.
Thermal Applications
The compound’s thermal behavior was studied by TGA/DTA analysis . Understanding the thermal behavior of a compound is crucial in many applications, including materials science and engineering .
Dielectric Applications
The compound’s dielectric constant and dielectric loss as a function of frequency and temperature were studied . These properties are important in many applications, including capacitors, insulators, and various types of sensors .
Synthesis of Imidazolidin-2-imine Derivatives
The compound could potentially be used in the synthesis of imidazolidin-2-imine derivatives . Imidazolidin-2-imine derivatives have numerous applications in medicinal chemistry .
properties
IUPAC Name |
6-chloro-N'-[4-(trifluoromethyl)benzoyl]pyridine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClF3N3O2/c15-11-6-3-9(7-19-11)13(23)21-20-12(22)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBESMPKTMGDUKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NNC(=O)C2=CN=C(C=C2)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClF3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(6-chloropyridin-3-yl)carbonyl]-4-(trifluoromethyl)benzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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